Cas no 1562358-53-5 (N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide)

• Product Name: N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide
• CAS No: 1562358-53-5
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 4606228
• PubChem ID: 81429217
• Update Time: 2025-06-08

N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[-4-chlorobut-2-en-1-yl]-2,2-dimethylpropanamide
• N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide

• Inchi： 1S/C9H16ClNO/c1-9(2,3)8(12)11-7-5-4-6-10/h4-5H,6-7H2,1-3H3,(H,11,12)/b5-4+
• InChI Key： FWBJTFIKFJVVDS-SNAWJCMRSA-N
• SMILES： C(NC/C=C/CCl)(=O)C(C)(C)C

Additional information on N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide (CAS No. 1562358-53-5)

The compound N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide (CAS No. 1562358-53-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorobutene moiety linked to a dimethylpropanamide group, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule inhibitors and bioactive compounds.

In recent years, the demand for high-purity chemical intermediates like N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide has surged, driven by advancements in precision medicine and green chemistry. This compound’s relevance is further highlighted by its role in optimizing structure-activity relationships (SAR) for targeted therapies. With the rise of AI-driven drug design, computational chemists frequently query databases for molecules such as CAS No. 1562358-53-5 to predict binding affinities and metabolic stability.

From a synthetic perspective, the chloroalkene segment in N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide offers reactivity that is pivotal for cross-coupling reactions, a hot topic in modern organic synthesis. This aligns with the growing interest in sustainable catalysis, where researchers seek eco-friendly alternatives to traditional methods. Laboratories focusing on C-C bond formation or heterocyclic scaffold construction often prioritize such intermediates for their modularity.

Another area of interest is the compound’s potential in agrochemical innovation. As global agriculture faces challenges like pesticide resistance, derivatives of N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide are being evaluated for their efficacy in crop protection formulations. This ties into broader discussions about food security and sustainable farming, which dominate search trends in environmental science.

Quality control and analytical profiling of CAS No. 1562358-53-5 are critical for ensuring reproducibility in research. Techniques such as HPLC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently searched by analytical chemists. The compound’s stability under various storage conditions is also a recurring question in online forums, emphasizing the need for detailed technical documentation.

In summary, N-(4-chlorobut-2-en-1-yl)-2,2-dimethylpropanamide represents a compelling case study in the intersection of chemical innovation and applied research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in contemporary science. As industries increasingly adopt digital transformation and automated synthesis platforms, compounds like this will remain at the forefront of scientific inquiry.